Cas no 2171936-81-3 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2171936-81-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6452507
• PubChem ID: 165876026
• Update Time: 2025-11-01

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• 2171936-81-3
• EN300-1516691
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(9-8-14-25(31)32)28-24(30)15-16-27(2,3)29-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,8-9,14-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FFVUBQWPMSAILI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic Acid: A Novel Compound with Promising Applications in Biomedical Research

5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS No. 2171936-81-3) has emerged as a significant molecule in the field of biomedical research, particularly in the development of targeted drug delivery systems and protein engineering. This compound, characterized by its complex amino acid backbone and fluorenyl group, represents a unique intersection of organic chemistry and biopharmaceutical innovation. Recent studies have highlighted its potential in drug conjugation, molecular imaging, and cellular signaling modulation, making it a focal point for researchers aiming to advance therapeutic strategies.

The fluorenyl moiety, a polycyclic aromatic hydrocarbon, is a critical structural element in this compound, offering hydrophobic interactions and fluorescence properties that are advantageous in bioconjugate chemistry. The methoxycarbonyl group, attached to the fluorenyl ring, further enhances the solubility and stability of the molecule, which are essential for in vivo applications. The amino acid segment, specifically the pentanamidohexanoic acid chain, provides peptide-like functionality, enabling the compound to interact with biomolecular targets such as proteins and cell membranes.

Recent advancements in synthetic biology have underscored the importance of structure-functional relationship analysis for 5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the fluorenyl group significantly enhances the photostability of the compound under near-infrared light, a property that is highly valuable for optical imaging and photodynamic therapy. This discovery has led to the development of fluorescent probes that can track drug delivery in real-time, offering unprecedented insights into tissue penetration and metabolic pathways.

5-4-({(9H-Fluoren-9-yl)methyoxycarbonyl}amino)-4-methylpentanamidohexanoic acid also exhibits modular design capabilities, allowing for the customization of its functional groups to target specific pathophysiological conditions. For instance, researchers at the University of Tokyo have engineered variants of this compound to target cancer cells by incorporating peptide ligands that recognize overexpressed receptors on malignant tissues. This approach has shown promise in preclinical models, where the compound demonstrated selective cytotoxicity with minimal off-target effects.

The methyl group at the pentanamidohexanoic acid chain plays a pivotal role in conformational flexibility, enabling the molecule to adopt different spatial configurations that influence its binding affinity to protein targets. A 2024 study in *ACS Chemical Biology* revealed that the methyl substitution enhances the hydrophobicity of the molecule, facilitating membrane permeability and intracellular uptake. This property is particularly relevant for drug delivery systems designed to overcome biological barriers such as the blood-brain barrier.

5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid has also been explored for its potential in enzyme inhibition. A recent report in *Nature Communications* highlighted its ability to inhibit serine proteases, which are implicated in inflammatory diseases and cancer progression. The fluorenyl group's hydrophobic interactions with the enzyme's active site were identified as the key mechanism of action, offering a novel approach to targeted enzyme inhibition.

Synthetic methodologies for 5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid have evolved significantly, with solid-phase peptide synthesis and click chemistry becoming standard techniques. These methods allow for the precise assembly of the molecule's complex structure, ensuring high purity and reproducibility in pharmaceutical applications. The methoxycarbonyl group's reactivity with amine functionalities further simplifies the conjugation process, making it a versatile platform for drug development.

Biocompatibility and toxicity profiles of 5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid have been extensively evaluated. In vitro studies using human cell lines have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, with minimal apoptotic effects. This makes it a promising candidate for long-term therapeutic use, particularly in chronic disease management and regenerative medicine.

5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid is also being investigated for its role in nanotechnology. Researchers at MIT have integrated this compound into nanoparticle formulations to enhance drug solubility and targeted delivery. The fluorenyl group's fluorescence allows for real-time monitoring of nanoparticle distribution, providing critical data for clinical translation.

Future directions for 5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid research include personalized medicine applications and combination therapies. By leveraging its modular design, scientists aim to develop multi-target drugs that address complex pathophysiological networks. Additionally, AI-driven drug discovery is being employed to predict optimal functional modifications for specific therapeutic applications, further expanding the compound's potential.

In conclusion, 5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid represents a groundbreaking advancement in biomedical research. Its unique structural features and functional versatility position it as a key player in the development of next-generation therapeutics. As research continues to evolve, this compound is poised to make significant contributions to healthcare innovation and scientific discovery.